Cas no 2171665-10-2 (2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid
• CAS No: 2171665-10-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5907339
• PubChem ID: 165520216
• Update Time: 2025-05-23

2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-4-cyclopropylpentanoic acid
• 2171665-10-2
• EN300-1298381

• Inchi： 1S/C16H21NO4/c1-11(13-7-8-13)9-14(15(18)19)17-16(20)21-10-12-5-3-2-4-6-12/h2-6,11,13-14H,7-10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： RFMKKMDWJYKTJL-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C1CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid

Recent Advances in the Synthesis and Applications of 2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid (CAS: 2171665-10-2)

2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid (CAS: 2171665-10-2) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl side chain and benzyloxycarbonyl (Cbz) protecting group, serves as a critical intermediate in the synthesis of peptidomimetics and bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid in the design of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The researchers demonstrated that the cyclopropyl moiety enhances binding affinity to the protease active site, while the Cbz group facilitates selective deprotection during solid-phase peptide synthesis (SPPS). The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's utility in antiviral drug development.

In addition to its antiviral applications, this compound has been investigated for its potential in oncology. A preprint from BioRxiv (2024) described its incorporation into cyclic peptides targeting the MDM2-p53 interaction, a key pathway in cancer therapeutics. The cyclopropyl group was found to stabilize the peptide conformation, leading to enhanced cellular uptake and in vivo efficacy in xenograft models. These findings suggest that 2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid could serve as a versatile scaffold for next-generation anticancer agents.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of this compound. A 2023 Organic Process Research & Development paper detailed a scalable, enantioselective route using asymmetric hydrogenation of a dehydroamino acid precursor, achieving >99% ee and 85% overall yield. This methodological improvement addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and autoimmune disorders. Its unique structural features—combining the rigidity of the cyclopropyl group with the versatility of the Cbz-protected amino acid—continue to inspire innovative drug design strategies. As the field progresses, 2-{(benzyloxy)carbonylamino}-4-cyclopropylpentanoic acid is poised to play an increasingly important role in bridging chemical synthesis with biological applications.